2-((6-(4-(2,5-dimethylphenyl)piperazin-1-yl)pyridazin-3-yl)thio)-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[6-[4-(2,5-dimethylphenyl)piperazin-1-yl]pyridazin-3-yl]sulfanyl-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C26H31N5O2S/c1-4-33-22-9-7-21(8-10-22)27-25(32)18-34-26-12-11-24(28-29-26)31-15-13-30(14-16-31)23-17-19(2)5-6-20(23)3/h5-12,17H,4,13-16,18H2,1-3H3,(H,27,32)
• InChI Key: GHCCUBSMCXZVPS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NN=C(C=C2)N3CCN(CC3)C4=C(C=CC(=C4)C)C
• Molecular Formula: C26H31N5O2S
• Molecular Weight: 477.6 g/mol

Description

2-((6-(4-(2,5-dimethylphenyl)piperazin-1-yl)pyridazin-3-yl)thio)-N-(4-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C26H31N5O2S and its molecular weight is 477.63. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anti-inflammatory Applications

One study focused on the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, demonstrating significant anti-inflammatory and analgesic activities. These compounds were shown to act as cyclooxygenase-1/2 (COX-1/COX-2) inhibitors, with some exhibiting high inhibitory activity on COX-2 selectivity, analgesic activity, and anti-inflammatory activity. This suggests that derivatives of the mentioned compound might also possess potential as anti-inflammatory agents or analgesics (Abu‐Hashem et al., 2020).

Biological Screening for Various Activities

Another relevant study involves the biological screening of benzyl and sulfonyl derivatives of a similar compound, demonstrating significant antibacterial, antifungal, and anthelmintic activities. This highlights the potential of these compounds in the development of new agents against various pathogens and parasites (Khan et al., 2019).

Potential in Atrial Fibrillation Treatment

Ranolazine, a compound related in structure to the one , is clinically used for treating angina pectoris but has also shown potential for atrial fibrillation treatment. This suggests that structurally related compounds could be explored for their cardio-protective and antiarrhythmic properties (Hancox & Doggrell, 2010).

Insecticidal Activities

Research on pyridine derivatives, including those related to the specified compound, has shown promising insecticidal activities against various pests. This indicates potential applications in agricultural pest control, offering a basis for developing new, more effective insecticides (Bakhite et al., 2014).